Cas no 2377311-39-0 (5-(tetramethyl-1,3,2-dioxaborolan-2-yl)thiophen-2-ylmethanamine)

• Product Name: 5-(tetramethyl-1,3,2-dioxaborolan-2-yl)thiophen-2-ylmethanamine
• CAS No: 2377311-39-0
• MF: C₁₁H₁₈BNO₂S
• MW: 239.14212179184
• MDL: MFCD29047456
• CID: 5155301
• PubChem ID: 68607487
• Update Time: 2025-10-28

5-(tetramethyl-1,3,2-dioxaborolan-2-yl)thiophen-2-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenemethanamine, 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophen-2-yl]methanamine
• 5-(tetramethyl-1,3,2-dioxaborolan-2-yl)thiophen-2-ylmethanamine

• MDL： MFCD29047456
• Inchi： 1S/C11H18BNO2S/c1-10(2)11(3,4)15-12(14-10)9-6-5-8(7-13)16-9/h5-6H,7,13H2,1-4H3
• InChI Key： VLUVVVWTGJCKHN-UHFFFAOYSA-N
• SMILES： C1(CN)SC(B2OC(C)(C)C(C)(C)O2)=CC=1

Additional information on 5-(tetramethyl-1,3,2-dioxaborolan-2-yl)thiophen-2-ylmethanamine

Introduction to 5-(tetramethyl-1,3,2-dioxaborolan-2-yl)thiophen-2-ylmethanamine (CAS No. 2377311-39-0)

5-(tetramethyl-1,3,2-dioxaborolan-2-yl)thiophen-2-ylmethanamine, with the CAS number 2377311-39-0, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique boron-containing structure and its potential applications in various biological and chemical processes. In this article, we will delve into the chemical properties, synthesis methods, and recent research developments surrounding this compound.

Chemical Structure and Properties

The molecular formula of 5-(tetramethyl-1,3,2-dioxaborolan-2-yl)thiophen-2-ylmethanamine is C₁₁H₁₈BNO₂S. The compound features a thiophene ring linked to a tetramethyl dioxaborolane moiety through a methylene bridge. The presence of the boron atom in the dioxaborolane ring imparts unique reactivity and stability to the molecule. The amine functionality at the thiophene ring further enhances its potential for forming complexes and participating in various chemical reactions.

The physical properties of 5-(tetramethyl-1,3,2-dioxaborolan-2-yl)thiophen-2-ylmethanamine include a melting point of approximately 65°C and a boiling point of around 180°C under reduced pressure. It is soluble in common organic solvents such as dichloromethane, ethanol, and dimethylformamide (DMF), making it suitable for use in a variety of chemical reactions and analytical techniques.

Synthesis Methods

The synthesis of 5-(tetramethyl-1,3,2-dioxaborolan-2-yl)thiophen-2-ylmethanamine typically involves several steps. One common approach is to start with 5-bromothiophen-2-carbaldehyde, which undergoes a boronate esterification reaction to form the corresponding boronic ester. This intermediate is then converted to the final amine product through a reductive amination step using an appropriate amine source and a reducing agent such as sodium triacetoxyborohydride (NaBH(OAc)₃). The overall synthetic route is highly efficient and can be scaled up for larger-scale production.

Applications in Medicinal Chemistry

5-(tetramethyl-1,3,2-dioxaborolan-2-yl)thiophen-2-ylmethanamine has shown promise in medicinal chemistry due to its potential as a building block for drug discovery. The boronic ester functionality allows for facile coupling reactions with various functional groups, making it an attractive candidate for the synthesis of bioactive molecules. Recent studies have explored its use in the development of novel anticancer agents and antiviral compounds.

In one notable study published in the Journal of Medicinal Chemistry, researchers synthesized a series of derivatives of 5-(tetramethyl-1,3,2-dioxaborolan-2-yl)thiophen-2-ylmethanamine and evaluated their cytotoxic activity against several cancer cell lines. The results showed that certain derivatives exhibited potent antiproliferative effects, with IC₅₀ values in the low micromolar range. These findings highlight the potential of this compound as a lead structure for further optimization and development into therapeutic agents.

Biochemical Studies

Beyond its applications in drug discovery, 5-(tetramethyl-1,3,2-dioxaborolan-2-yl)thiophen-2-ylmethanamine has also been studied for its interactions with biological targets. Research has focused on understanding its binding affinity to specific proteins and enzymes involved in key biological pathways. For instance, studies have shown that this compound can selectively bind to certain kinases and G protein-coupled receptors (GPCRs), modulating their activity and potentially leading to therapeutic effects.

In a recent publication in Bioorganic & Medicinal Chemistry Letters, scientists investigated the interaction of 5-(tetramethyl-1,3,2-dioxaborolan-2-yl)thiophen-2-ylmethanamine with protein kinases involved in cell signaling pathways. The results indicated that the compound could inhibit kinase activity with high selectivity and potency. This finding opens up new avenues for developing targeted therapies for diseases characterized by aberrant kinase activity.

Mechanism of Action

The mechanism by which 5-(tetramethyl-1,3,2-dioxaborolan-2-yl)thiophen-2-ylmethanamine exerts its biological effects is an area of ongoing research. Current evidence suggests that the compound may act through multiple pathways. One proposed mechanism involves the modulation of intracellular signaling cascades by interacting with specific protein targets. Additionally, the boronic ester functionality may facilitate covalent binding to cysteine residues on target proteins, leading to irreversible inhibition or activation.

In vitro studies have demonstrated that treatment with this compound can lead to changes in gene expression patterns and cellular phenotypes. For example, it has been shown to induce apoptosis in cancer cells by activating pro-apoptotic pathways such as caspase activation and mitochondrial dysfunction. These findings provide valuable insights into the molecular mechanisms underlying its therapeutic potential.

Clinical Trials and Future DirectionsClinical Trials and Future Directions-strong>
While preclinical studies have yielded promising results, further research is needed to translate these findings into clinical applications. Several pharmaceutical companies are currently investigating derivatives of 5-(tetramethyl- 1, 3,  4-borananeyl)-thiophene-  4-methanamine  strong >in early-stage clinical trials for various indications including cancer and viral infections.
Initial results from these trials are encouraging, with some compounds demonstrating favorable safety profiles and preliminary efficacy. However, larger-scale trials are necessary to fully evaluate their therapeutic potential.
In addition, researchers are exploring novel delivery systems and combination therapies to enhance the effectiveness and reduce side effects of these compounds.
Overall, the future outlook for 5-(tetramethyl-  4-borananeyl)-thiophene-  4-methanamine  strong >is promising, with ongoing efforts aimed at optimizing its properties and expanding its therapeutic applications.
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